Cas no 2171183-82-5 ((2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid
• CAS No: 2171183-82-5
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5937139
• PubChem ID: 165541975
• Update Time: 2025-10-28

(2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid
• EN300-1497677
• (2S)-3-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}-2-hydroxypropanoic acid
• 2171183-82-5

• Inchi： 1S/C27H24N2O6/c30-24(26(32)33)15-28-25(31)14-11-17-9-12-18(13-10-17)29-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-14,23-24,30H,15-16H2,(H,28,31)(H,29,34)(H,32,33)/b14-11+/t24-/m0/s1
• InChI Key： CKDBBILRTAYXOF-PSVMIJIFSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(NC[C@@H](C(=O)O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid

Introduction to (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic Acid (CAS No. 2171183-82-5)

(2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171183-82-5, belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of targeted therapy and precision medicine.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino acid derivative moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a phenylprop-2-enamido component. These structural elements contribute to its potential utility in various biochemical pathways and therapeutic applications. The presence of the Fmoc group, for instance, is often associated with peptide synthesis and modification, suggesting that this compound could serve as a valuable intermediate in the development of peptide-based drugs.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral molecules in drug design. The (2S) configuration of this compound underscores its stereochemical specificity, which is a critical factor in determining its biological efficacy and pharmacokinetic properties. Studies have shown that enantiomerically pure compounds often exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts. This makes (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid an attractive candidate for further investigation in the development of novel therapeutic agents.

The phenylprop-2-enamido moiety in the molecule suggests potential interactions with biological targets such as enzymes and receptors. This region of the molecule is particularly interesting because it can be modified to enhance binding affinity and specificity. For example, computational studies have indicated that this moiety could interact with proteases and kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties. The hydroxypropanoic acid component imparts solubility characteristics that are favorable for formulation in pharmaceutical products. This solubility profile is crucial for ensuring adequate absorption and distribution within the body, which are essential factors for drug efficacy.

Current research trends in drug discovery emphasize the need for multifunctional compounds that can address multiple biological pathways simultaneously. The unique combination of functional groups in (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid makes it a promising candidate for such applications. For instance, studies have suggested that this compound could interfere with both enzymatic and nonenzymatic processes, potentially leading to synergistic therapeutic effects.

The fluorenylmethoxycarbonyl (Fmoc) group is another key feature of this molecule that warrants further exploration. Fmoc groups are commonly used in solid-phase peptide synthesis due to their stability and ease of removal under mild conditions. This suggests that (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid could serve as a versatile building block in the synthesis of more complex peptides and peptidomimetics.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of this compound, computational modeling has suggested that it could exhibit favorable interactions with target proteins, making it a promising candidate for further experimental validation.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, its structural features make it suitable for use as an intermediate in the synthesis of probes for biochemical assays. Such probes are essential tools for researchers studying complex biological systems and can provide valuable insights into disease mechanisms.

In conclusion, (2S)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}-2-hydroxypropanoic acid represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further investigation. As research continues to uncover new applications for chiral molecules and multifunctional compounds, this compound is poised to play a crucial role in the development of next-generation therapeutics.